Cas no 331970-24-2 (2-Octanone, 4-hydroxy-,(4S)-)

• Product Name: 2-Octanone, 4-hydroxy-,(4S)-
• CAS No: 331970-24-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 301780
• Update Time: 2024-01-27

2-Octanone, 4-hydroxy-,(4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 4-hydroxy-,(4S)-
• (4S)-4-Hydroxy-2-octanone
• 2-Octanone, 4-hydroxy-, (4S)- (9CI)

• Inchi： 1S/C8H16O2/c1-3-4-5-8(10)6-7(2)9/h8,10H,3-6H2,1-2H3/t8-/m0/s1
• InChI Key： DGJGBYDRZGFUPX-QMMMGPOBSA-N
• SMILES： CC(=O)C[C@@H](O)CCCC

Computed Properties

• Exact Mass: 144.115
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2